Cas no 60325-46-4 (Sulprostone)

Sulprostone structure
Sulprostone structure
Product Name:Sulprostone
CAS No:60325-46-4
MF:C23H31NO7S
MW:465.56
CID:57541
PubChem ID:24724621
Update Time:2024-11-03

Sulprostone Chemical and Physical Properties

Names and Identifiers

    • Sulprostone
    • (Z)-7-[(1R,2R,3R)-3-Hydroxy-2-[(E,3R)-3-hydroxy-4-(phenoxy)but-1-enyl]-5-oxocyclopentyl]-N-methylsulfonylhept-5-enamide
    • (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]-N-methylsulfonylhept-5-enamide
    • EINECS 262-173-0
    • N-Acetyl-N-acetoxy-4-chlorobenzenesulfonamide
    • Nalador
    • SHB 286
    • Sulprostona
    • Sulprostonum
    • (5Z,11α,13E,15R)--11,15-Dihydroxy-9-oxo-16-phenoxy-17,18,19,20-tetranorprosta-5,13-dienoic acid methane sulfonamide
    • CP-34089
    • SHB-286
    • ZK-57671
    • Inchi: InChI=1S/C23H31NO7S/c1-32(29,30)24-23(28)12-8-3-2-7-11-19-20(22(27)15-21(19)26)14-13-17(25)16-31-18-9-5-4-6-10-18/h2,4-7,9-10,13-14,17,19-20,22,25,27H,3,8,11-12,15-16H2,1H3,(H,24,28)/b7-2-,14-13+/t17-,19-,20-,22-/m1/s1
    • InChI Key: UQZVCDCIMBLVNR-TWYODKAFSA-N
    • SMILES: CS(=O)(NC(CCC/C=C\C[C@@H]1[C@H]([C@H](O)CC1=O)/C=C/[C@@H](O)COC2=CC=CC=C2)=O)=O

Computed Properties

  • Exact Mass: 465.18200
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 13

Experimental Properties

  • Density: 1.1918 (rough estimate)
  • Melting Point: 79.25°C
  • Refractive Index: 1.5650 (estimate)
  • Solubility: DMSO: >5 mg/mL
  • PSA: 138.38000
  • LogP: 3.21270

Sulprostone Security Information

Sulprostone Pricemore >>

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